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Compound of Interest

Compound Name: 12-Ketooleic acid

Cat. No.: B1237178 Get Quote

12-Ketooleic Acid: An In-depth Technical Guide
An Overview of (Z)-12-oxooctadec-9-enoic Acid

12-Ketooleic acid, systematically named (Z)-12-oxooctadec-9-enoic acid, is a derivative of

oleic acid, a ubiquitous monounsaturated fatty acid. Its structure features an 18-carbon chain

with a cis-double bond at the ninth carbon and a ketone group at the twelfth carbon. This keto-

fatty acid is of interest to researchers in the fields of lipid biochemistry, cell signaling, and drug

development due to its potential biological activities, which are yet to be fully elucidated. This

technical guide aims to provide a comprehensive overview of the chemical structure,

properties, and what is currently known about this compound.

Chemical Structure and Properties
The fundamental characteristics of 12-Ketooleic acid are summarized below. While

experimentally determined physicochemical properties are not widely available in the literature,

computational estimations provide valuable insights.

Chemical Structure:

Systematic Name: (Z)-12-oxooctadec-9-enoic acid

Synonyms: 12-Ketooleic acid, 12-oxo-cis-9-octadecenoic acid

Molecular Formula: C₁₈H₃₂O₃
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Molecular Weight: 296.45 g/mol

Physicochemical Properties:

A comprehensive table of computed physicochemical properties is presented below. These

values are predicted using computational models and provide an estimation of the compound's

characteristics.

Property Value Source

Molecular Weight 296.45 g/mol PubChem

Molecular Formula C₁₈H₃₂O₃ PubChem

XLogP3 5.3 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 14 PubChem

Exact Mass 296.235144 g/mol PubChem

Monoisotopic Mass 296.235144 g/mol PubChem

Topological Polar Surface Area 54.4 Å² PubChem

Heavy Atom Count 21 PubChem

Complexity 353 PubChem

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific research on the biological activities and signaling

pathways directly attributed to 12-Ketooleic acid. While other keto-fatty acids have been

studied for their roles in inflammation, metabolism, and cell signaling, the specific functions of

the 12-keto derivative of oleic acid remain an open area for investigation. Future research is

needed to uncover its potential interactions with cellular receptors, enzymes, and signaling

cascades.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological analysis of 12-
Ketooleic acid are not readily available in published literature. Researchers interested in

studying this compound would likely need to adapt existing methods for the synthesis and

analysis of other keto-fatty acids. A potential synthetic route could involve the oxidation of the

corresponding hydroxyl fatty acid, 12-hydroxyoleic acid (ricinoleic acid).

A generalized workflow for a potential synthesis and analysis is proposed below.

Synthesis

Purification

Analysis

12-Hydroxyoleic Acid

Oxidation (e.g., PCC, Swern)

Crude 12-Ketooleic Acid

Column Chromatography

Pure 12-Ketooleic Acid

NMR Spectroscopy Mass Spectrometry HPLC Analysis
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Click to download full resolution via product page

Caption: A potential experimental workflow for the synthesis and analysis of 12-Ketooleic acid.

Conclusion and Future Directions
12-Ketooleic acid represents a sparsely explored area within the field of lipid research. While

its chemical structure is well-defined, a significant gap exists in the understanding of its

physicochemical properties, biological functions, and the signaling pathways it may modulate.

The lack of established experimental protocols for its synthesis and analysis further highlights

the need for foundational research on this compound.

Future research efforts should focus on:

Developing and optimizing a reliable synthetic route for 12-Ketooleic acid.

Experimentally determining its key physicochemical properties, such as melting point, boiling

point, and solubility.

Screening for its biological activities in various in vitro and in vivo models to identify its

potential therapeutic applications.

Investigating its metabolic fate and its interactions with cellular signaling pathways.

Addressing these fundamental questions will be crucial in unlocking the potential of 12-
Ketooleic acid for researchers, scientists, and professionals in drug development.

To cite this document: BenchChem. [12-Ketooleic acid chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237178#12-ketooleic-acid-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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